Cas no 104-28-9 (Cinoxate)

Cinoxate Properties

Names and Identifiers

• 2-Propenoic acid,3-(4-methoxyphenyl)-, 2-ethoxyethyl ester
• cinoxate
• 2-Aethoxy-p-methoxyzimtsaeureester
• 2-ethoxyethyl-4-methoxycinnamate
• 2-ETHOXYETHYLPARA-METHOXYCINNAMATE
• 2-ethoxyethyl-p-methoxycinnamate
• 2-ETHOXY-PARA-METHOXYCINNAMATE
• 2-Etoxyethylp-methoxycinnamate
• Cinperene
• ETHOXYETHYLMETHOXYCINNAMATE
• ETHOXYETHYL-PARA-METHOXYCINNAMATE
• Giv-Tan
• Phiasol
• Sundare
• 2-Ethoxyethyl 3-(4-methoxyphenyl)-2-propenoate
• 2-Ethoxyethyl 4-methoxycinnamate
• 2-ethoxyethyl (E)-3-(4-methoxyphenyl)prop-2-enoate
• HSDB 7424
• NS00013537
• Cinnamic acid, p-methoxy-, 2-ethoxyethyl ester
• Cinoxatum [INN-Latin]
• 1322-65-2
• 2-ETHOXYETHYL P-METHOXYCINNAMATE
• Cinoxate (USAN/INN)
• DTXSID2025264
• DB15467
• SR-01000945002
• Q2319112
• SR-01000945002-1
• Cinoxatum
• DTXSID101167513
• CINOXATE [USAN]
• Cinoxato [INN-Spanish]
• Cinoxat
• CINOXATE [HSDB]
• Giv Tanf
• 2-Propenoic acid, 3-(4-methoxyphenyl)-, 2-ethoxyethyl ester
• CINOXATE [WHO-DD]
• Z53833825
• D03512
• CINOXATE [INN]
• NCGC00249899-01
• 2-ethoxyethyl 3-(4-methoxyphenyl)prop-2-enoate
• 2-ethoxyethyl (2E)-3-(4-methoxyphenyl)acrylate
• Tox21_113675
• CINOXATE [INCI]
• 5437O7N5BH
• CINOXATE [VANDF]
• 2-Propenoic acid, 3-(4-methoxyphenyl)-, 2-ethoxyethyl ester, (E)-
• CCRIS 4813
• Cinoxate [USAN:USP:INN]
• EPA Pesticide Chemical Code 076604
• 3-(4-Methoxyphenyl)-2-propenoic acid 2-ethoxyethyl ester
• 104-28-9
• p-Methoxycinnamic acid, 2-ethoxyethyl ester
• 2-Propenoic acid, 4-methoxy-, 2-ethoxyethyl ester
• SCHEMBL15558
• Cinoxate, analytical standard
• Propenoic acid, 3-(4-methoxyphenyl)-, 2-ethoxyethyl ester
• BRN 2728232
• Caswell No. 427E
• Giv Tan F; Give-Tan; Phiasol; Sundare
• Give-Tan
• Giv-tan F
• Giv Tan F
• CINOXATE [MI]
• p-Methoxycinnamic Acid 2-Ehoxyethyl Ester
• EN300-21043514
• 83834-60-0
• UNII-5437O7N5BH
• DTXCID305264
• EINECS 203-191-0
• CAS-104-28-9
• EN300-6492977
• 2-ethoxyethyl (2E)-3-(4-methoxyphenyl)prop-2-enoate
• 2-Ethoxyethyl 3-(4-methoxyphenyl)-2-propenoate #
• CINOXATE [MART.]
• Cinoxato
• CHEMBL2104045
• +Expand

• MDL： MFCD00868209
• InChIKey： CMDKPGRTAQVGFQ-RMKNXTFCSA-N
• Inchi： InChI=1S/C14H18O4/c1-3-17-10-11-18-14(15)9-6-12-4-7-13(16-2)8-5-12/h4-9H,3,10-11H2,1-2H3/b9-6+
• SMILES： CCOCCOC(/C=C/C1C=CC(OC)=CC=1)=O

Computed Properties

• Exact Mass: 250.12100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 8
• Monoisotopic Mass: 250.121
• Heavy Atom Count: 18
• Complexity: 255
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 44.8A^2

Experimental Properties

• LogP: 2.28810
• PSA: 44.76000
• Refractive Index: nD20 1.5670
• Boiling Point: bp2 184-187°
• Melting Point: -24.9°C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 164.7±22.4 °C
• Solubility: Chloroform (Slightly), Ethyl Acetate (Slightly)
• Density: d2525 1.102